Cas no 2490398-81-5 (2-(bromomethyl)-6,6-difluoro-2-methylspiro3.3heptane)

• Product Name: 2-(bromomethyl)-6,6-difluoro-2-methylspiro3.3heptane
• CAS No: 2490398-81-5
• MF: C₉H₁₃BrF₂
• MW: 239.10032916069
• MDL: MFCD32852999
• CID: 5671059
• PubChem ID: 155821152
• Update Time: 2025-08-04

2-(bromomethyl)-6,6-difluoro-2-methylspiro3.3heptane Chemical and Physical Properties

Names and Identifiers

• EN300-27121993
• 2490398-81-5
• 6-(Bromomethyl)-2,2-difluoro-6-methylspiro[3.3]heptane
• 2-(bromomethyl)-6,6-difluoro-2-methylspiro[3.3]heptane
• 2-(bromomethyl)-6,6-difluoro-2-methylspiro3.3heptane

• MDL： MFCD32852999
• Inchi： 1S/C9H13BrF2/c1-7(6-10)2-8(3-7)4-9(11,12)5-8/h2-6H2,1H3
• InChI Key： ZQLOCBJDMAOOGC-UHFFFAOYSA-N
• SMILES： BrCC1(C)CC2(CC(C2)(F)F)C1

Computed Properties

• Exact Mass: 238.01687g/mol
• Monoisotopic Mass: 238.01687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 2-(bromomethyl)-6,6-difluoro-2-methylspiro3.3heptane

2-(Bromomethyl)-6,6-Difluoro-2-Methylspiro[3.3]Heptane: A Comprehensive Overview

2-(Bromomethyl)-6,6-difluoro-2-methylspiro[3.3]heptane is a unique organic compound with the CAS registry number 2490398-81-5. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spiro structure in this molecule is formed by a seven-membered ring system, specifically a spiro[3.3]heptane framework. The presence of fluorine atoms at the 6 and 6' positions introduces interesting electronic and steric effects, while the bromomethyl group at position 2 adds reactivity and potential for further functionalization.

The synthesis of 2-(bromomethyl)-6,6-difluoro-2-methylspiro[3.3]heptane involves a combination of ring-forming reactions and halogenation techniques. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the spiro ring system under mild conditions. The introduction of the bromomethyl group has been achieved through nucleophilic substitution reactions, leveraging the high reactivity of alkyl halides.

One of the most intriguing aspects of this compound is its potential in drug discovery and development. The spiro structure is known to confer unique pharmacokinetic properties, such as improved bioavailability and reduced toxicity. The fluorine atoms in the molecule contribute to lipophilicity, which is often desirable in drug candidates for enhancing membrane permeability. Additionally, the bromomethyl group serves as a versatile functional group that can be further modified to explore its biological activity against various disease targets.

Recent research has highlighted the role of 2-(bromomethyl)-6,6-difluoro-2-methylspiro[3.3]heptane in medicinal chemistry. For example, studies have demonstrated its ability to modulate ion channels, which are critical targets for treating conditions such as epilepsy and chronic pain. The compound's unique structure allows for precise targeting of these channels without causing significant off-target effects.

In terms of physical properties, 2-(bromomethyl)-6,6-difluoro-2-methylspiro[3.3]heptane exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and analytical techniques like HPLC and NMR spectroscopy.

The chemical stability of this compound is another area of interest. Studies have shown that it remains stable under neutral conditions but can undergo hydrolysis in acidic or basic environments, leading to cleavage of the bromomethyl group. This reactivity highlights its potential as an intermediate in organic synthesis.

In conclusion, 2-(bromomethyl)-6,6-difluoro-2-methylspiro[3.3]heptane is a fascinating compound with diverse applications in organic chemistry and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers exploring novel therapeutic agents and advanced materials.